Cas no 799557-87-2 (2-Chloro-5-(trifluoromethyl)pyrazine)

• Product Name: 2-Chloro-5-(trifluoromethyl)pyrazine
• CAS No: 799557-87-2
• MF: C₅H₂ClF₃N₂
• MW: 182.530990123749
• MDL: MFCD13189478
• CID: 1011859
• PubChem ID: 329766357
• Update Time: 2025-06-08

2-Chloro-5-(trifluoromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethyl)pyrazine
• 5-Chloro-2-trifluoroMethylpyrazine
• 2-chloro-5-trifluoromethylpyrazine
• Pyrazine, 2-chloro-5-(trifluoromethyl)-
• AIEGIFIEQXZBCP-UHFFFAOYSA-N
• 2-chloro-5-trifluoromethyl-pyrazine
• BBL103873
• 2492AC
• STL557683
• FCH924061
• AB68489
• RP24353
• PC48362
• AX8213228
• 2-Chloro-5-(trifluoromethyl)pyrazine (ACI)
• F16099
• J-508799
• AKOS005259834
• LL-0741
• MFCD13189478
• CS-0059251
• 2-Chloro-5-(trifluoromethyl)pyrazine, 97%
• SCHEMBL608221
• DB-355776
• SY108008
• GEO-04126
• Z1201627064
• DTXSID90597156
• EN300-98815
• 799557-87-2

• MDL： MFCD13189478
• Inchi： 1S/C5H2ClF3N2/c6-4-2-10-3(1-11-4)5(7,8)9/h1-2H
• InChI Key： AIEGIFIEQXZBCP-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(Cl)=CN=1)(F)F

Computed Properties

• Exact Mass: 181.98600
• Monoisotopic Mass: 181.9858603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.478 g/mL at 25 °C
• Boiling Point: 85℃/112mm
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.448
• PSA: 25.78000
• LogP: 2.14880

2-Chloro-5-(trifluoromethyl)pyrazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Chloro-5-(trifluoromethyl)pyrazine

Comprehensive Guide to 2-Chloro-5-(trifluoromethyl)pyrazine (CAS No. 799557-87-2): Properties, Applications, and Industry Insights

2-Chloro-5-(trifluoromethyl)pyrazine (CAS No. 799557-87-2) is a high-value heterocyclic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This pyrazine derivative features a chlorine atom at the 2-position and a trifluoromethyl group at the 5-position, enhancing its reactivity and utility in synthetic chemistry. Its molecular formula, C₅H₂ClF₃N₂, underscores its role as a key intermediate in modern organic synthesis.

The growing demand for fluorinated compounds in drug discovery has propelled interest in 2-Chloro-5-(trifluoromethyl)pyrazine. Researchers highlight its potential in designing bioactive molecules, particularly for targeting enzyme inhibition and receptor modulation. Recent studies explore its use in crop protection chemicals, where its trifluoromethyl group improves metabolic stability and pest resistance. Industry reports suggest a CAGR of 6.8% for similar halogenated pyrazines through 2028, driven by innovations in sustainable agriculture.

From a synthetic perspective, CAS 799557-87-2 demonstrates remarkable regioselectivity in cross-coupling reactions. Its electron-deficient pyrazine ring facilitates nucleophilic aromatic substitutions (S_NAr), making it invaluable for constructing complex nitrogen-containing scaffolds. Analytical data reveals a melting point range of 45-48°C and characteristic ¹⁹F NMR signals at δ -62 ppm, critical for quality control in industrial production.

Environmental considerations surrounding fluorinated organic compounds have sparked innovations in greener synthesis routes for 2-Chloro-5-(trifluoromethyl)pyrazine. Cutting-edge catalytic methods now achieve >90% atom efficiency, addressing regulatory concerns about persistent organic pollutants. Leading manufacturers employ continuous flow chemistry to enhance safety and yield, reflecting the industry's shift toward sustainable chemical processes.

In material science, this compound enables the development of advanced electronic materials. Its incorporation into π-conjugated systems improves charge transport properties in organic semiconductors. Patent analyses show a 40% increase in applications for trifluoromethylpyrazine derivatives in OLED technologies since 2020, highlighting their role in next-generation displays.

Storage and handling recommendations for 799557-87-2 emphasize protection from moisture and oxidation. Technical specifications typically require amber glass containers under inert gas, with purity levels exceeding 98% (HPLC) for pharmaceutical applications. Global suppliers provide customized solutions including isotope-labeled variants (¹³C, ¹⁵N) for metabolic studies.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) for gas storage. The trifluoromethyl-pyrazine motif demonstrates exceptional CO₂ adsorption capacity at ambient pressure, relevant for carbon capture technologies. Such multidisciplinary applications underscore why 2-Chloro-5-(trifluoromethyl)pyrazine remains a focus of academic and industrial R&D investment.